Cas no 1190-76-7 ((2Z)-but-2-enenitrile)
(2Z)-but-2-enenitrile structure
Product Name:(2Z)-but-2-enenitrile
CAS No:1190-76-7
MF:C4H5N
MW:67.0892007350922
MDL:MFCD01656472
CID:172145
PubChem ID:643774
Update Time:2025-09-18
(2Z)-but-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenenitrile, (2Z)-(9CI)
- (Z)-2-Butenenitrile
- CIS-CROTONONITRILE
- (2Z)-but-2-enenitrile
- isocrotononitrile
- 1190-76-7
- CIS-.BETA.-METHYLACRYLONITRILE
- DTXSID801030723
- (Z)-but-2-enenitrile
- cis-but-2-enenitrile
- NSC165574
- Isocrotonic nitrile
- Crotononitrile, (Z)-
- cis-Cyanopropene
- cis-2-Butenenitrile
- UNII-F827TLS5FM
- 4-02-00-01507 (Beilstein Handbook Reference)
- BRN 1719746
- (Z)-CH3CH=CHCN
- cis-1-Propenyl cyanide
- 2-butenenitrile, (2Z)-
- 2-Butenenitrile, (Z)-
- F827TLS5FM
- cis-beta-Methylacrylonitrile
- (Z)-Crotononitrile
- 2-BUTENENITRILE, CIS-
- NSC-165574
- 2-Butenenitrile, (2Z )-
-
- MDL： MFCD01656472
- Inchi： 1S/C4H5N/c1-2-3-4-5/h2-3H,1H3/b3-2-
- InChI Key： NKKMVIVFRUYPLQ-IHWYPQMZSA-N
- SMILES： N#C/C=C\C
Computed Properties
- Exact Mass: 67.04225
- Monoisotopic Mass: 67.042199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 72.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 0.8
Experimental Properties
- Density: 0.8190
- Melting Point: -72.6°C
- Boiling Point: 108.92°C (estimate)
- Flash Point: 20°C
- Refractive Index: 1.4134
- PSA: 23.79
(2Z)-but-2-enenitrile Security Information
- Hazardous Material transportation number：2924
- HazardClass：3.1
- PackingGroup：II
(2Z)-but-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-307574-1.0g |
(2Z)-but-2-enenitrile |
1190-76-7 | 1.0g |
$0.0 | 2023-02-26 | ||
| Enamine | EN300-307574-1g |
(2Z)-but-2-enenitrile |
1190-76-7 | 1g |
$0.0 | 2023-09-05 |
(2Z)-but-2-enenitrile Related Literature
-
Adam J. Trevitt,Fabien Goulay Phys. Chem. Chem. Phys. 2016 18 5867
-
Jin Xu,Yang Yu,Guanghua Li,Shanshan Wang,Yongxin Liu,Dan Liu,Cheng Wang RSC Adv. 2016 6 104451
-
Sébastien B. Morales,Sébastien D. Le Picard,André Canosa,Ian R. Sims Faraday Discuss. 2010 147 155
-
M. A. Blitz,P. W. Seakins Chem. Soc. Rev. 2012 41 6318
-
Coralie Berteloite,Sébastien D. Le Picard,Nadia Balucani,André Canosa,Ian R. Sims Phys. Chem. Chem. Phys. 2010 12 3677
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